Cas no 1805612-77-4 (Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate
• CAS No: 1805612-77-4
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4897237
• Update Time: 2025-06-11

Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-17-4-3-12-6(8(10)11)5(9(14)18-2)7(4)13(15)16/h3,8H,1-2H3
• InChI Key： YJBMMDXJWSDTNV-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C(=CN=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.2
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate

Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate (CAS No. 1805612-77-4): A Comprehensive Overview

Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate, identified by its CAS number 1805612-77-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural features of Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate make it a particularly intriguing molecule for further investigation. The presence of a difluoromethyl group at the 2-position and a methoxy group at the 5-position introduces unique electronic and steric properties to the molecule. Additionally, the nitro group at the 4-position and the carboxylate ester functionality at the 3-position contribute to its complex reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in developing novel pyridine derivatives as pharmacological agents due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. The structural diversity of these compounds allows for fine-tuning of their pharmacological properties, making them valuable candidates for drug discovery and development.

The difluoromethyl group is a particularly important structural moiety in medicinal chemistry. It is known to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, all of which are critical factors in drug design. The incorporation of this group into Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate suggests that this compound may exhibit enhanced pharmacokinetic properties compared to its analogs without this substituent.

The methoxy group at the 5-position also plays a significant role in determining the biological activity of the molecule. Methoxy groups are commonly found in biologically active compounds and are known to influence both electronic and steric properties. In this context, the methoxy group in Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate may contribute to its interactions with specific biological targets by modulating electron density and steric hindrance.

The nitro group at the 4-position is another key feature that contributes to the reactivity and potential biological activity of this compound. Nitro groups are well-known for their ability to participate in redox reactions and influence electronic properties. In pharmaceutical chemistry, nitro groups are often used to introduce specific functionalities or to modulate pharmacological effects. The presence of a nitro group in Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate suggests that this compound may exhibit unique redox properties and potential interactions with biological systems.

The carboxylate ester functionality at the 3-position provides another layer of complexity to the molecule. Ester groups are commonly found in pharmaceutical compounds and can influence solubility, metabolic stability, and interactions with biological targets. The ester functionality in Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate may contribute to its solubility profile and metabolic fate, making it an interesting candidate for further investigation.

Recent research has highlighted the importance of pyridine derivatives in drug discovery. For instance, several pyridine-based compounds have been reported as inhibitors of key enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) inhibitors. The structural features of Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate suggest that it may have similar applications in modulating metabolic pathways relevant to various diseases.

In addition to their roles as enzyme inhibitors, pyridine derivatives have also been explored as kinase inhibitors, which are critical targets for treating various cancers and inflammatory diseases. The unique combination of substituents in Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate may make it a potent inhibitor of specific kinases by interacting with key residues in the active site through hydrogen bonding, hydrophobic interactions, and electrostatic forces.

The development of novel antiviral agents has also seen significant contributions from pyridine-based compounds. These molecules have been shown to interfere with viral replication by targeting essential viral enzymes or proteins. The structural complexity of Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate may enable it to interact with viral targets in unique ways, potentially leading to the discovery of new antiviral therapies.

The synthesis of Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include nucleophilic substitution reactions, condensation reactions, and functional group transformations. The use of advanced synthetic techniques such as transition metal catalysis can improve reaction efficiency and selectivity.

The purification process for this compound is also critical to ensure its suitability for further applications. Techniques such as column chromatography, recrystallization, or distillation may be employed depending on the specific requirements of the final product. High-performance liquid chromatography (HPLC) can be used for analytical purposes to monitor reaction progress and assess purity.

In conclusion, Methyl 2-(difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxylate (CAS No. 1805612-77-4) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for further investigation into various therapeutic applications. The ongoing research in pyridine derivatives continues to uncover new possibilities for developing innovative treatments for a wide range of diseases.